Cas no 821776-47-0 (Benzonitrile, 4-(butylpropylamino)-2-nitro-)

• Product name: Benzonitrile, 4-(butylpropylamino)-2-nitro-
• CAS No: 821776-47-0
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 697325
• PubChem ID: 11322961

Benzonitrile, 4-(butylpropylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(butylpropylamino)-2-nitro-
• 4-(butylpropylamino)-2-nitroBenzonitrile
• 4-[butyl(propyl)amino]-2-nitrobenzonitrile
• 821776-47-0
• FT-0742033
• DTXSID70462378
• SCHEMBL3057818

• Inchi： InChI=1S/C14H19N3O2/c1-3-5-9-16(8-4-2)13-7-6-12(11-15)14(10-13)17(18)19/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： WDNJLNXWIONUPR-UHFFFAOYSA-N
• SMILES： CCCCN(CCC)C1=CC(=C(C=C1)C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 3.7